One-pot synthesis of hetero[6]rotaxane bearing three different kinds of macrocycle through a self-sorting process†

Chemical Science Pub Date: 2017-08-04 DOI: 10.1039/C7SC03232C

Abstract

In this article, a six-component self-sorting process that involves three types of crown ether macrocycle and three types of cation guest molecule was carefully and thoroughly investigated. The six components include three kinds of crown ether, namely bis(p-phenylene-34-crown-10) (BPP34C10), dibenzo-24-crown-8 (DB24C8) and benzo-21-crown-7 (B21C7), and their corresponding cation guest molecules, namely a 4,4′-bipyridine dication (BPY2+) and dibenzylammonium (DBA) and benzylalkylammonium (BAA) ions, respectively. Based on this well-established highly selective six-component self-sorting process, a hetero[6]rotaxane bearing three different kinds of crown ether macrocycle was designed and successfully synthesized through a facile and efficient one-pot “click” stoppering strategy. Such work is proposed to be a significant advance in the construction of mechanically interlocked molecules with high structural complexity, as well as a good supplement in the areas of multi-component self-sorting and noncovalent self-assembly.

Graphical abstract: One-pot synthesis of hetero[6]rotaxane bearing three different kinds of macrocycle through a self-sorting process
One-pot synthesis of hetero[6]rotaxane bearing three different kinds of macrocycle through a self-sorting process†
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